Spartein-5-ol

• CAS RN: 2122-29-4
• Molecular Formula: C15H26N2O
• Molecular Weight: 250.38
• IUPAC Name: (1R,2S,3S,9S,10S)-7,15-diazatetracyclo[7.7.1.02,7.010,15]heptadecan-3-ol
• InChI: InChI=1S/C15H26N2O/c18-14-5-3-7-17-9-11-8-12(15(14)17)10-16-6-2-1-4-13(11)16/h11-15,18H,1-10H2/t11-,12+,13-,14-,15-/m0/s1
• InChI Key: JMXNBIDTNISOTA-MRLBHPIUSA-N
• SMILES: C1CCN2CC3CC(C2C1)CN4C3C(CCC4)O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: Retamine

Description

Retamine is an alkaloid from Spartium junceum.

Scientific Research Applications

Metabolism and Pharmacogenetics

• Sparteine Metabolism in Different Populations

  Research has shown that sparteine metabolism varies among different populations, with distinct phenotypes related to its oxidation observed. This variation suggests genetic factors influencing the metabolism of sparteine in these populations (Vinks et al., 1982).

• Genetic Polymorphism in Sparteine Metabolism

  Studies have identified a genetic polymorphism in the metabolism of sparteine, which is used as an antiarrhythmic and oxytocic drug. This polymorphism is characterized by two phenotypes - extensive and poor metabolizers, influenced by genetic factors (Eichelbaum et al., 1986).

Asymmetric Synthesis

• Use in Asymmetric Synthesis: Sparteine has been explored for its use as a chiral ligand in asymmetric synthesis. The development of sparteine surrogates has enhanced the versatility and applicability of this compound in various chemical syntheses (O’Brien, 2008).

Pharmacological Properties

• Anticonvulsant Properties

  Sparteine has been studied for its potential anticonvulsant effects in various models of acute seizures and status epilepticus. Research suggests that sparteine may modulate neuronal excitability, potentially through activation of specific receptor subtypes (Villalpando-Vargas & Medina-Ceja, 2016).

• Anticancer Effects

  Recent studies have explored sparteine's anticancer potential, particularly against cervical cancer. Research indicates that sparteine can induce apoptosis, cell cycle arrest, and inhibit certain signaling pathways in cancer cells (Liang & Liu, 2021).

Interaction with Other Drugs

• Interaction with Cardiovascular Drugs: Sparteine's oxidation can be competitively inhibited by various cardiovascular drugs. This interaction suggests that sparteine and these drugs may share common metabolic pathways, potentially influenced by genetic factors (Otton et al., 1984).